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Compound of Interest

Compound Name: Tyrosinase-IN-5

Cat. No.: B12416055

Essential Safety and Handling Guide for
Tyrosinase-IN-5

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Tyrosinase-IN-5, a potent tyrosinase inhibitor. Given the absence of a specific Safety Data
Sheet (SDS) for this compound, the following recommendations are based on best practices for
handling potent small molecule enzyme inhibitors and available data on structurally related
compounds.

Compound Information and Hazard Assessment

Tyrosinase-IN-5 is a potent inhibitor of the tyrosinase enzyme.[1] While specific toxicity data is
not available, its high potency necessitates careful handling to avoid inadvertent biological
effects through exposure. As a kojic acid conjugate, it may share some properties with kojic
acid, which can be a skin irritant and sensitizer.[2][3][4][5] Therefore, all contact with skin, eyes,
and mucous membranes should be strictly avoided.

Quantitative Data Summary
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Property Value Source

Molecular Formula C18H13N306 MedchemExpress
Molecular Weight 367.31 g/mol MedchemExpress
CAS Number 2525175-90-8 MedchemExpress
IC50 0.02 uM MedchemExpress[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure. The following
PPE is mandatory when handling Tyrosinase-IN-5 in solid or solution form.

Recommended Personal Protective Equipment
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PPE Category

Item

Specification and Use

Body Protection

Laboratory Coat

Buttoned, long-sleeved coat to
protect skin and clothing from
spills.[6][7][8][9]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. For
prolonged handling or direct
contact, consider double-
gloving.[6][7][8][10]

Eye and Face Protection

Safety Glasses with Side
Shields

Minimum requirement to
protect against flying particles.
[71[8][10]

Chemical Splash Goggles

To be worn when there is a risk
of splashes or when handling
solutions.[7][8][9][10]

Face Shield

To be worn in conjunction with
goggles when handling larger
quantities or when there is a

significant splash risk.[7][10]

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area.

Use a certified respirator (e.qg.,
N95) if creating aerosols or
handling large quantities of
powder outside of a fume
hood.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Tyrosinase-IN-5 during routine

laboratory operations such as weighing, dissolving, and aliquoting.

Experimental Workflow for Safe Handling
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Preparation

Gesignate a specific handling area (e.g., chemical fume hood)}

E’Assemble all required PPE)

Don PPE in the correct order:
1. Lab Coat
2. Safety Goggles/Face Shield
3. Gloves

Hangling
v

G\/eigh the solid compound in a fume hood on a tared weigh paper or in a containea

'

Gissolve the compound in the desired solvent within the fume hood}

Y

Gliquot the solution into clearly labeled storage vials)

Cleanup arv d Disposal

Gecontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol))

'

Gispose of contaminated consumables in the designated chemical waste stream}

'

Doff PPE in the correct order:
1. Gloves
2. Face Shield/Goggles
3. Lab Coat

'

[Wash hands thoroughly with soap and Water.]

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Tyrosinase-IN-5.
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Disposal Plan

Proper disposal of Tyrosinase-IN-5 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Disposal Procedures

Waste Type Disposal Method

Dispose of as hazardous chemical waste in a
_ clearly labeled, sealed container. Follow your
Unused Solid Compound o . o )
institution's specific guidelines for chemical

waste disposal.

Contaminated Consumables (e.g., gloves, Place in a designated, sealed hazardous waste

weigh paper, pipette tips) bag or container within the laboratory.[6]

Collect in a sealed, labeled hazardous waste

Solutions of Tyrosinase-IN-5 ) )
container. Do not pour down the drain.

Waste Management Logical Relationship

Waste Generation

. . Solutions containing Contaminated consumables
Solid Tyrosinase-IN-5 . .
Tyrosinase-IN-5 (gloves, tips, etc.)
|
]
¢ Segr%gation
Sealed & Labeled Sealed & Labeled Designated Hazardous
Solid Waste Container Liquid Waste Container Waste Bag/Bin

\Final D isposalA/

Licensed Hazardous Waste

Disposal Service
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Logical flow for the proper disposal of Tyrosinase-IN-5 waste.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is necessary.

First Aid and Emergency Response

Exposure Route Immediate Action

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes.

Remove contaminated clothing.[11]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ) ) )
difficult, seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

For any significant exposure, it is crucial to seek professional medical advice and provide them
with as much information as possible about the compound. Always have the contact
information for your institution's environmental health and safety office readily available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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